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Compound of Interest

Compound Name: (-)-Anicyphos

Cat. No.: B1284223 Get Quote

(S)-(-)-AnicyphOS: A Technical Overview
CAS Number: 98674-83-0

This technical guide provides a summary of the available information on (S)-(-)-AnicyphOS, a

chiral organophosphorus compound. The document is intended for researchers, scientists, and

professionals in drug development.

Compound Identification and Properties
(S)-(-)-AnicyphOS, with the systematic name (4S)-(-)-5,5-Dimethyl-2-hydroxy-4-(2-

methoxyphenyl)-1,3,2-dioxaphosphinane 2-oxide, is a specific enantiomer of the Anicyphos

molecule. Its identity is confirmed by the Chemical Abstracts Service (CAS) number 98674-83-

0.[1][2][3] The corresponding (R)-(+)-enantiomer is assigned the CAS number 98674-82-9.

A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of (S)-(-)-AnicyphOS
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Property Value Reference(s)

Molecular Formula C₁₂H₁₇O₅P [1][3]

Molecular Weight 272.23 g/mol [1][3]

Appearance White to off-white solid

Melting Point 194-196 °C [1][4]

Optical Activity [α]²²/D −59° (c = 1 in methanol) [1][4]

Storage Temperature 2-8°C [1][4]

Synthesis and Experimental Protocols
Despite a comprehensive search of scientific literature and patent databases, detailed

experimental protocols for the specific synthesis of (S)-(-)-AnicyphOS could not be located.

General methods for the synthesis of related chiral organophosphorus compounds, such as P-

stereogenic phosphine oxides, often involve asymmetric synthesis or chiral resolution of a

racemic mixture.[5]

One common approach to obtaining enantiomerically pure compounds is through the use of a

chiral resolving agent to separate a racemic mixture.[6][7] For a structurally related compound,

phencyphos, resolution of the racemic mixture was achieved.[8] However, a specific, validated

protocol for the enantioselective synthesis or resolution of Anicyphos has not been publicly

documented.

Applications in Research and Drug Development
The available literature does not contain specific studies detailing the applications of (S)-(-)-
AnicyphOS in drug development or its biological activity. Organophosphorus compounds, in

general, are a class of molecules with broad applications in medicinal chemistry and materials

science.[5] Chiral organophosphorus compounds, in particular, are of interest as chiral ligands

in asymmetric catalysis and as potential therapeutic agents where stereochemistry can play a

crucial role in biological activity.[5][9]

Signaling Pathways and Mechanism of Action
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There is currently no publicly available information describing the interaction of (S)-(-)-
AnicyphOS with any biological signaling pathways or detailing its mechanism of action.

Logical Relationships and Experimental Workflows
Due to the absence of published experimental studies involving (S)-(-)-AnicyphOS, there are

no established experimental workflows or logical relationships to be visualized.

Disclaimer: The information provided in this document is based on currently available public

data. The lack of detailed experimental procedures and biological data suggests that (S)-(-)-
AnicyphOS may be a commercially available but not extensively studied research chemical.

Researchers should exercise caution and perform their own validation when using this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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